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Compound of Interest

Compound Name:

cycloxydim (ISO); 2-(N-

ethoxybutanimidoyl)-3-hydroxy-5-

(tetrahydro-2H-thiopyran-3-

yl)cyclohex-2-en-1-one

Cat. No.: B606887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cycloxydim, a

selective post-emergence herbicide, for managing grass weeds in forestry settings. The

information is based on published research and is intended to guide the design and

implementation of effective weed management strategies in forest regeneration and plantation

establishment.

Introduction to Cycloxydim in Forestry
Cycloxydim is a systemic herbicide belonging to the cyclohexanedione (DIMs) chemical family.

[1] It is primarily used for the post-emergence control of annual and perennial grass weeds in

broadleaf crops and has shown significant potential for use in forestry.[1][2] Its high selectivity

makes it a valuable tool for controlling competitive grass species without harming young

broadleaf and coniferous trees, even when oversprayed during active growth.[3][4][5] This

characteristic offers a significant advantage over broad-spectrum herbicides like glyphosate.[3]

[4]

Mode of Action: Cycloxydim functions by inhibiting the acetyl-CoA carboxylase (ACCase)

enzyme, which is crucial for fatty acid synthesis in grasses.[1][6] This inhibition disrupts the

formation of cell membranes, leading to the cessation of growth and eventual death of
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susceptible grass species.[1] Broadleaf plants are not affected due to differences in their

ACCase enzyme structure.[1]

Quantitative Data Summary
The following tables summarize the efficacy of cycloxydim against various grass weed species

commonly found in forestry environments, as well as its tolerance in different tree species.

Table 1: Efficacy of Cycloxydim on Common Forestry Grass Weeds

Target
Weed
Species

Common
Name

Application
Rate (kg a.i.
ha⁻¹)

Application
Timing

Efficacy/Co
ntrol
Duration

Reference

Molinia

caerulea

Purple Moor

Grass

0.45 (single)

or 0.45

(sequential)

Late April–

early May

(single) or

Oct then late

April

(sequential)

Good control

for at least 21

weeks with

sequential

application.[3]

[4]

[3][4]

Calamagrosti

s epigejos

Wood Small

Reed
0.45

Late April–

early May

Good control

for at least 12

weeks.[3][4]

[3][4]

Deschampsia

flexuosa

Wavy Hair

Grass
0.45

Late April–

early May

Good control

for at least 12

weeks.[3][4]

[3][4]

Holcus

lanatus
Yorkshire Fog 0.45

Late April–

early May

Good control

for at least 12

weeks.[3][4]

[3][4]

Agrostis spp. Bent grasses Not specified Spring
Good long-

term control.
[4]

Lolium

perenne

Perennial

Ryegrass
Not specified

All application

dates

Good long-

term control.
[4]

Table 2: Tree Species Tolerance to Cycloxydim
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Tree
Species

Common
Name

Application
Rate (kg a.i.
ha⁻¹)

Growth
Stage

Tolerance/P
hytotoxicity

Reference

Fraxinus

excelsior
Ash 0.45

2-4 expanded

true leaves
Tolerant.[7] [7]

Fagus

sylvatica
Beech 0.45

2-4 expanded

true leaves
Tolerant.[7] [7]

Acer

pseudoplatan

us

Sycamore 0.45
4-6 expanded

true leaves
Tolerant.[7] [7]

Prunus avium Cherry 0.45
6-8 expanded

true leaves
Tolerant.[7] [7]

Quercus

robur
Oak 0.45

6-8 expanded

true leaves
Tolerant.[7] [7]

Various

broadleaf and

conifer

species

- 0.45 Not specified

Generally

high

tolerance,

can be

oversprayed

when in

active growth.

[3][4][5]

[3][4][5]

Experimental Protocols
The following are generalized protocols for conducting research on the efficacy and selectivity

of cycloxydim in a forestry setting, based on methodologies reported in the cited literature.

Protocol for Efficacy Trials on Grass Weeds
Objective: To determine the effective application rate and timing of cycloxydim for the control of

target grass weed species.

Materials:
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Cycloxydim formulation (e.g., emulsifiable concentrate)[2]

Pressurized sprayer with flat-fan nozzles[8]

Plot marking equipment (stakes, measuring tape)

Personal Protective Equipment (PPE) as per product label[9]

Data collection tools (quadrats, biomass scales, camera)

Methodology:

Site Selection: Choose a site with a uniform and dense population of the target grass weed

species. The site should be representative of the forestry environment where the herbicide

will be used.

Experimental Design: Employ a randomized complete block design with a minimum of three

or four replicates.[8]

Plot Establishment: Mark out individual plots of a standardized size (e.g., 2m x 5m).[8]

Treatment Application:

Calibrate the sprayer to deliver a consistent volume of spray solution (e.g., 100-200 L/ha).

Prepare the cycloxydim solution at the desired concentrations (e.g., 0.45 kg a.i. ha⁻¹).[3][4]

The addition of a crop oil concentrate may enhance efficacy.[8]

Apply the treatments at different timings (e.g., spring, autumn, sequential applications) to

determine the optimal window for control.[3][4]

Include an untreated control plot in each replicate.

Data Collection:

Pre-treatment: Assess the initial weed cover and density within each plot using quadrats.
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Post-treatment: At regular intervals (e.g., 4, 8, 12, and 21 weeks after treatment), visually

assess the percentage of weed control (phytotoxicity) and collect biomass samples from a

defined area within each plot to determine the reduction in weed growth.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments.

Protocol for Tree Seedling Tolerance Trials
Objective: To evaluate the phytotoxicity of cycloxydim on various tree species at different

growth stages.

Materials:

Healthy, uniform tree seedlings of the desired species.

Potting medium and containers (for pot-based studies) or a prepared field site.

Cycloxydim formulation.

Calibrated sprayer.

PPE.

Calipers and height measurement tools.

Methodology:

Experimental Setup:

Field-based: Plant seedlings in a prepared site with adequate spacing.

Pot-based: Transplant seedlings into uniform pots.

Experimental Design: Use a randomized complete block design with multiple replicates.

Treatment Application:

Methodological & Application
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Apply cycloxydim as an overall spray at different rates, including the recommended rate

(e.g., 0.45 kg a.i. ha⁻¹) and potentially higher rates to test for a margin of safety.[7]

Treat seedlings at different growth stages (e.g., number of expanded true leaves) to

identify any vulnerable periods.[7]

Include an untreated control group.

Data Collection:

Pre-treatment: Measure the initial height and root collar diameter of each seedling.

Post-treatment: At regular intervals, visually assess any signs of phytotoxicity (e.g.,

chlorosis, necrosis, stunting).

At the end of the growing season, re-measure the height and root collar diameter to

determine the growth increment.

Assess seedling survival.[7]

Data Analysis: Use statistical analysis to compare the growth and survival rates between

treated and control groups.
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Cycloxydim Mode of Action

Cycloxydim Application
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Caption: Cycloxydim's mechanism of action in susceptible grass species.
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Experimental Workflow: Herbicide Efficacy Trial

Preparation Application Data Collection & Analysis
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Click to download full resolution via product page

Caption: Workflow for a forestry herbicide efficacy trial.
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Decision Logic for Cycloxydim Use

Weed Problem Identified
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Caption: Decision-making framework for selecting cycloxydim.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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